Cas no 2172245-91-7 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid
• CAS No: 2172245-91-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6149162
• PubChem ID: 165579528
• Update Time: 2025-05-20

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid
• EN300-1529255
• 2172245-91-7
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanoyl}piperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)20(14-26(31)30-13-7-8-19(16-30)27(32)33)15-29-28(34)35-17-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,18-20,25H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： DRXJTYYQNADPPS-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid

Compound CAS No 2172245-91-7: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid

The compound CAS No 2172245-91-7, also known as 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}piperidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex structure, which includes a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a key player in modern chemical synthesis and drug development.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This makes CAS No 2172245-91-7 an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is critical.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug delivery systems. Researchers have explored the use of piperidine-based structures in creating biocompatible polymers and drug carriers. The presence of the Fmoc group further enhances the functionality of these systems by providing additional sites for chemical modification and bioconjugation.

The structural complexity of CAS No 2172245-91-7 also makes it a valuable tool in the study of enzyme mechanisms and catalysis. Its unique combination of functional groups allows for the creation of enzyme inhibitors and substrates that can be used to study enzymatic activity at a molecular level. This has led to several breakthroughs in the field of biochemistry, particularly in the development of new therapeutic agents.

From a synthetic perspective, the preparation of CAS No 2172245-91-7 involves a series of highly controlled reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, ensures that the final product meets stringent quality standards required for pharmaceutical applications.

Looking ahead, the potential applications of CAS No 2172245-91-7 are expected to expand further as researchers continue to explore its properties. Its role in drug delivery, enzyme studies, and materials science underscores its importance as a versatile building block in modern chemistry.

In conclusion, CAS No 2172245-91-7, or 1-{3-({(9H-fluoren-9-yil)methoxycarbonyl}amino)methyl=4-methylpentanoyl}piperidine=3-carboxylic acid, represents a cutting-edge advancement in organic chemistry with wide-ranging implications for science and industry.